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Abstract
Fenoxycarb, a carbamate insecticide, functions as an insect growth regulator (IGR) by

mimicking the action of juvenile hormone, thereby disrupting the molting and development of

target pests.[1][2] While effective in pest management, its non-neurotoxic mode of action does

not preclude effects on non-target organisms.[1][2] This technical guide provides a

comprehensive overview of the toxicological profile of Fenoxycarb on a range of non-target

species, including aquatic invertebrates, fish, birds, bees, and soil organisms. It synthesizes

quantitative toxicity data, details standardized experimental protocols for ecotoxicological

assessment, and presents visual representations of its mode of action and experimental

workflows. This document is intended to serve as a critical resource for researchers, scientists,

and professionals in drug development and environmental safety assessment.

Mechanism of Action
Fenoxycarb is a non-neurotoxic carbamate that acts as a juvenile hormone analog (JHA).[1] It

mimics the effects of endogenous juvenile hormones in insects, which are crucial for regulating

metamorphosis, reproduction, and other physiological processes. By binding to juvenile

hormone receptors, Fenoxycarb disrupts the normal hormonal balance in insects, leading to

developmental abnormalities and ultimately, mortality. This can manifest as the inhibition of

metamorphosis to the adult stage, interference with the molting of early instar larvae, and

ovicidal effects.
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Caption: Generalized signaling pathway of Fenoxycarb as a juvenile hormone analog.

Toxicological Profile on Non-Target Organisms
The toxicity of Fenoxycarb to non-target organisms varies significantly across different

taxonomic groups. The following sections summarize the available quantitative data.

Aquatic Organisms
Fenoxycarb is recognized for its toxicity to aquatic life, particularly invertebrates.

Table 1: Acute and Chronic Toxicity of Fenoxycarb to Aquatic Organisms
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Species Endpoint Duration Value
Toxicity
Classificati
on

Reference(s
)

Fish

Rainbow

Trout

(Oncorhynch

us mykiss)

96-hour LC50 96 hours 1.6 mg/L
Moderately

Toxic

Bluegill

Sunfish

(Lepomis

macrochirus)

96-hour LC50 96 hours 1.86 mg/L
Moderately

Toxic

Carp

(Cyprinus

carpio)

96-hour LC50 96 hours 10.3 mg/L
Moderately

Toxic

Estuarine/Ma

rine Fish

(Silverside

Minnow)

96-hour LC50 96 hours 1.07 ppm Highly Toxic

Invertebrates

Daphnia

magna

48-hour

EC50
48 hours 0.4 ppm Highly Toxic

Daphnia

magna

Chronic

NOEC
- >1.6 ng/L Highly Toxic

Estuarine/Ma

rine

Invertebrates

96-hour

LC50/EC50
96 hours

0.15 - 2.2

ppm

Highly to

Moderately

Toxic

LC50: Lethal Concentration for 50% of the test population. EC50: Effect Concentration for 50%

of the test population. NOEC: No Observed Effect Concentration.
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Avian Species
Fenoxycarb is considered to be practically non-toxic to birds on an acute basis.

Table 2: Acute and Dietary Toxicity of Fenoxycarb to Avian Species

Species Endpoint Value
Toxicity
Classification

Reference(s)

Mallard Duck

(Anas

platyrhynchos)

Oral LD50 >3000 mg/kg
Practically Non-

toxic

Bobwhite Quail

(Colinus

virginianus)

Oral LD50 >7000 mg/kg
Practically Non-

toxic

Bobwhite Quail

(Colinus

virginianus)

Dietary LC50 11,574 ppm
Practically Non-

toxic

LD50: Lethal Dose for 50% of the test population. LC50: Lethal Concentration for 50% of the

test population.

Honey Bees (Apis mellifera)
The toxicity of Fenoxycarb to honey bees is generally considered to be low to moderate.

However, it can affect the emergence of adults at very low doses.

Table 3: Toxicity of Fenoxycarb to Honey Bees

Exposure Route Endpoint Value Reference(s)

Oral (Adults) 24-hour LC50 >1000 ppm

Larval Exposure

(affecting adult

emergence)

- >6 ng/larva
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Soil Organisms
While Fenoxycarb is reported to degrade relatively quickly in soil, it can pose a risk to certain

soil-dwelling organisms.

Table 4: Toxicity of Fenoxycarb to Soil Organisms

Species Endpoint Duration Value Reference(s)

Yuukianura

szeptyckii

(Collembola)

Adult LC50 28 days 955.2 mg/kg

Yuukianura

szeptyckii

(Collembola)

Juvenile

Production EC50
28 days 0.2 mg/kg

Yuukianura

szeptyckii

(Collembola)

Juvenile

Production

NOEC

28 days <0.15 mg/kg

Standardized Experimental Protocols
The assessment of Fenoxycarb's toxicity to non-target organisms relies on standardized

testing guidelines, primarily those established by the Organisation for Economic Co-operation

and Development (OECD). These protocols ensure the reproducibility and comparability of

data across different laboratories.
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Caption: A generalized experimental workflow for ecotoxicological testing.

Aquatic Toxicity Testing
Fish, Acute Toxicity Test (OECD 203): This guideline details a 96-hour test to determine the

concentration of a substance that is lethal to 50% of a test population of fish (LC50). Key

parameters include:
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Test Species: Rainbow trout (Oncorhynchus mykiss) or other recommended species.

Test Conditions: Static, semi-static, or flow-through systems with controlled temperature,

pH, and dissolved oxygen.

Exposure: Fish are exposed to a range of concentrations of the test substance.

Observations: Mortalities and any abnormal behavioral or physical changes are recorded

at 24, 48, 72, and 96 hours.

Daphnia sp., Acute Immobilisation Test (OECD 202): This 48-hour test assesses the

concentration at which 50% of Daphnia magna are immobilized (EC50).

Test Organisms: Young daphnids (<24 hours old).

Test Conditions: Static test with a defined medium, temperature, and light cycle.

Exposure: Daphnids are exposed to at least five concentrations of the test substance.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Avian Toxicity Testing
Avian Acute Oral Toxicity Test (OECD 223): This guideline provides methods to determine

the acute oral toxicity (LD50) of a substance to birds.

Test Species: Bobwhite quail (Colinus virginianus) or mallard duck (Anas platyrhynchos).

Procedure: A single oral dose of the test substance is administered to the birds.

Observations: Mortality and clinical signs of toxicity are observed for at least 14 days.

Avian Dietary Toxicity Test (OECD 205): This test determines the concentration of a

substance in the diet that is lethal to 50% of the test birds (LC50) over an 8-day period (5

days of treated feed followed by 3 days of untreated feed).

Honey Bee Toxicity Testing
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Honeybees, Acute Oral Toxicity Test (OECD 213): This laboratory test assesses the acute

oral toxicity (LD50) to adult worker honey bees.

Procedure: Bees are fed a sucrose solution containing various concentrations of the test

substance for a defined period.

Observations: Mortality is recorded at 24 and 48 hours, and can be extended up to 96

hours.

Honeybees, Acute Contact Toxicity Test (OECD 214): This test determines the acute contact

toxicity (LD50) by applying the test substance directly to the thorax of adult worker honey

bees.

Procedure: A defined volume of the test substance in a suitable solvent is applied to each

bee.

Observations: Mortality is recorded at 24 and 48 hours, with a possible extension to 96

hours.

Soil Organism Toxicity Testing
Soil Microorganisms: Nitrogen Transformation Test (OECD 216) and Carbon Transformation

Test (OECD 217): These tests evaluate the effects of chemicals on the key microbial

functions of nitrogen and carbon cycling in the soil.

Procedure: Soil is treated with the test substance and incubated under controlled

conditions. The rates of nitrate formation (nitrogen transformation) or glucose-induced

respiration (carbon transformation) are measured over time.

Environmental Fate and Bioaccumulation
Fenoxycarb is stable to hydrolysis but is susceptible to photodegradation in water, with a half-

life of approximately 5 hours. In soil, it dissipates rapidly, with residues often undetectable 3

days after application. It has a low potential for leaching due to moderate to strong soil binding.

Fish exposed to Fenoxycarb in water can bioaccumulate it to concentrations 300 times greater

than the surrounding water; however, they rapidly eliminate 99% of the residues within two

weeks when returned to clean water.
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Logical Relationships of Toxicological Effects
The toxicological effects of Fenoxycarb on non-target organisms are a function of its intrinsic

toxicity, the level and duration of exposure, and the susceptibility of the organism.

Environmental Compartments & Exposure

Non-Target Organisms

Toxicological Effects

Fenoxycarb Application

Water Contamination
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Caption: Logical relationships of Fenoxycarb's toxicological effects on non-target organisms.

Conclusion
Fenoxycarb exhibits a varied toxicological profile across different non-target organisms. While

it demonstrates low acute toxicity to birds, it is moderately to highly toxic to fish and highly toxic
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to aquatic invertebrates, particularly Daphnia. Its impact on honey bees appears to be more

subtle, primarily affecting developmental stages. Certain soil organisms have also been shown

to be sensitive to Fenoxycarb. A thorough understanding of its effects on non-target species,

guided by standardized testing protocols, is essential for conducting comprehensive

environmental risk assessments and ensuring its responsible use in pest management

programs. This guide provides a foundational resource for professionals engaged in these

critical evaluations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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